[(1R,2R,3S,4S)-2-[(tert-Butyldimethylsilyl)oxy]-3-fluoro-4-[(4-methoxybenzyl)oxy]cyclopentyl]methanol

• Molecular Formula: C20H33FO4Si
• Molecular Weight: 384.6 g/mol
• IUPAC Name: [2-[tert-butyl(dimethyl)silyl]oxy-3-fluoro-4-[(4-methoxyphenyl)methoxy]cyclopentyl]methanol
• InChI: InChI=1S/C20H33FO4Si/c1-20(2,3)26(5,6)25-19-15(12-22)11-17(18(19)21)24-13-14-7-9-16(23-4)10-8-14/h7-10,15,17-19,22H,11-13H2,1-6H3
• InChI Key: YIZSFSOJROHSQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1C(CC(C1F)OCC2=CC=C(C=C2)OC)CO

Description

Biological Activity

The compound [(1R,2R,3S,4S)-2-[(tert-Butyldimethylsilyl)oxy]-3-fluoro-4-[(4-methoxybenzyl)oxy]cyclopentyl]methanol (CAS Number: 1523530-54-2) is a complex organic molecule with significant potential in medicinal chemistry. Its unique structure includes a cyclopentyl ring, a tert-butyldimethylsilyl group, and various substituents that contribute to its biological activity. This article reviews the biological activity of this compound, synthesizing findings from diverse sources to provide a comprehensive overview.

Structural Features

The molecular formula of the compound is $C_{20}H_{33}FO_{4}Si$ with a molecular weight of approximately 384.56 g/mol. The stereochemistry and functional groups present in the molecule are crucial for its interaction with biological targets.

Structural Feature	Description
Cyclopentyl Ring	Provides a rigid framework influencing conformational stability.
tert-Butyldimethylsilyl Group	Enhances lipophilicity and potentially increases membrane permeability.
Fluoro Group	May enhance potency through improved binding affinity to target proteins.
Methoxybenzyl Group	Could influence pharmacokinetics and bioavailability.

Antiviral Properties

Research indicates that compounds similar in structure to [(1R,2R,3S,4S)-2-[(tert-Butyldimethylsilyl)oxy]-3-fluoro-4-[(4-methoxybenzyl)oxy]cyclopentyl]methanol exhibit antiviral properties. For instance, studies on related thiosemicarbazone derivatives have shown effective inhibition of viral replication in various assays . These compounds often target viral RNA-dependent RNA polymerases, suggesting a potential pathway for the compound's biological action.

Cytotoxicity Studies

Cytotoxicity assessments are critical for evaluating the safety profile of new compounds. Preliminary studies on similar structures have shown varying degrees of cytotoxic effects against human tumor cell lines . Understanding the cytotoxic profile of [(1R,2R,3S,4S)-2-[(tert-Butyldimethylsilyl)oxy]-3-fluoro-4-[(4-methoxybenzyl)oxy]cyclopentyl]methanol could provide insights into its therapeutic potential and safety.

Case Studies

• Antiviral Activity Against BVDV : A series of thiosemicarbazone derivatives were evaluated for their ability to inhibit Bovine Viral Diarrhea Virus (BVDV). Compounds with structural similarities to [(1R,2R,3S,4S)-2-(tert-butyldimethylsilyl)oxy]-3-fluoro-4-(methoxybenzyl) were found to possess significant antiviral activity (EC50 values as low as 0.7 µM) .
• Cytotoxic Activity : In vitro studies have revealed that certain derivatives with similar functional groups exhibited potent cytotoxicity against various cancer cell lines. The mechanisms involved include apoptosis induction and cell cycle arrest .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to analogs sharing silyl ethers, fluorinated moieties, or cyclopentane-based scaffolds. Key distinctions are highlighted below:

Table 1: Structural and Functional Comparisons

Compound Name / ID	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
Target Compound	TBS, F, PMB	C20H33FO4Si	384.56	Stereospecific cyclopentane; dual protecting groups (TBS, PMB)
(4-(((Tert-Butyldiphenylsilyl)Oxy)Methyl)Phenyl)Methanol	tert-Butyldiphenylsilyl	C24H28O2Si	376.57	Bulky silyl group; aromatic methanol
(4-amino-3-(((tert-butyldimethylsilyl)oxy)methyl)phenyl)methanol	TBS, amino	C14H25NO2Si	267.44	Amino group enhances solubility; smaller scaffold
[(2S,3S,4S)-4-(tert-butyldimethylsilyloxy)-2,4-diphenyl-3-(trimethylsilyloxy)butanenitrile]	TBS, trimethylsilyl, nitrile	C23H35NO2Si2	430.71	Nitrile functionality; dual silyl protection

Key Observations:

Silyl Ether Variations :

• The target compound’s TBS group offers moderate steric bulk and stability under basic conditions, whereas tert-butyldiphenylsilyl () provides enhanced hydrolytic resistance but complicates purification .
• Trimethylsilyl (TMS) groups (e.g., ) are smaller and less stable, limiting their utility in prolonged syntheses .

Fluorine Substitution: The 3-fluoro group in the target compound enhances electronegativity and metabolic stability compared to non-fluorinated analogs (e.g., ) .

Scaffold Differences: Cyclopentane vs.

Reactivity Insights :

• The target’s TBS-protected hydroxyl is stable under basic conditions but cleaved by fluoride ions (e.g., TBAF), while the PMB group is acid-labile (e.g., HCl/H₂O) .
• Fluorination at position 3 may reduce ring puckering energy, influencing reactivity in ring-opening reactions compared to non-fluorinated cyclopentanes .